2-(1-Tosylazetidin-3-ylidene)acetaldehyde
Overview
Description
“2-(1-Tosylazetidin-3-ylidene)acetaldehyde” is a chemical compound with diverse applications in scientific research. Its unique structure offers possibilities for studying synthesis, catalysis, and medicinal chemistry. The molecular formula of this compound is C12H13NO3S .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation:Cc1ccc(S(=O)(=O)N2CC(=CC=O)C2)cc1 . This notation represents the structure of the molecule in a linear format. Physical And Chemical Properties Analysis
The molecular weight of “this compound” is approximately 251.3 .Scientific Research Applications
Generation and Trapping of Carbene Derivatives : The research by Schwarz and Schaumann (1996) demonstrates the generation and trapping of 1,3-dithian-2-ylidene-substituted ethyl carbene, a compound structurally related to 2-(1-Tosylazetidin-3-ylidene)acetaldehyde. They explored the cycloadditions of these species with alkenes, providing insights into potential applications in synthetic chemistry (Schwarz & Schaumann, 1996).
Thioacetalization in Organic Synthesis : Yu et al. (2005) investigated the use of a related compound, 2-(1,3-dithian-2-ylidene)-3-oxobutanoic acid, in the thioacetalization of carbonyl compounds. This process highlights a potential application of this compound in the field of organic synthesis, particularly in achieving high yields and chemoselectivity (Yu, Dong, Ouyang, & Liu, 2005).
Asymmetric Epoxidation of Aldehydes : Mukaiyama et al. (2015) developed an asymmetric epoxidation process for 2-oxoindoline-3-ylidene acetaldehydes, catalyzed by diarylprolinol silyl ether. This suggests potential applications in the synthesis of oxindole derivatives, a class of compounds that have significant importance in medicinal chemistry (Mukaiyama, Ogata, Ono, & Hayashi, 2015).
DNA Adduct Formation and Carcinogenic Potential : A study by Wang et al. (2000) on acetaldehyde, a compound structurally related to this compound, identified several types of DNA adducts, including N(2)-ethylidenedeoxyguanosine. This research contributes to understanding the mutagenic and carcinogenic properties of acetaldehyde and related compounds (Wang, McIntee, Cheng, Shi, Villalta, & Hecht, 2000).
Photocatalytic Oxidation Applications : Arai et al. (2008) studied the complete oxidation of acetaldehyde to CO2 over a Pd/WO3 photocatalyst under light irradiation. This research suggests potential applications of this compound in photocatalytic processes, particularly in environmental and industrial catalysis (Arai, Horiguchi, Yanagida, Gunji, Sugihara, & Sayama, 2008).
Mechanism of Action
properties
IUPAC Name |
2-[1-(4-methylphenyl)sulfonylazetidin-3-ylidene]acetaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO3S/c1-10-2-4-12(5-3-10)17(15,16)13-8-11(9-13)6-7-14/h2-7H,8-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALKGMTXUSASZAO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CC(=CC=O)C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101168816 |
Source
|
| Record name | Acetaldehyde, 2-[1-[(4-methylphenyl)sulfonyl]-3-azetidinylidene]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101168816 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1379811-85-4 |
Source
|
| Record name | Acetaldehyde, 2-[1-[(4-methylphenyl)sulfonyl]-3-azetidinylidene]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1379811-85-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetaldehyde, 2-[1-[(4-methylphenyl)sulfonyl]-3-azetidinylidene]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101168816 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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